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Compound of Interest

Compound Name: Cycloxydim

Cat. No.: B8784830

This technical support center provides researchers, scientists, and drug development
professionals with detailed guidance on the optimal application timing of Cycloxydim for the
effective control of perennial grasses in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is the mode of action of Cycloxydim and which types of plants does it affect?

Cycloxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione
chemical family.[1] Its primary mode of action is the inhibition of the acetyl-CoA carboxylase
(ACCase) enzyme, which is crucial for fatty acid synthesis and the formation of cell membranes
in grasses.[1] This targeted action halts the growth of susceptible grass species, leading to
their eventual death, while broadleaf plants remain unaffected due to differences in their
ACCase enzyme structure.[1] Cycloxydim is systemic, meaning it is absorbed through the
foliage and translocated to the growing points of the plant for a complete kill.[2][3]

Q2: At what growth stage should Cycloxydim be applied for optimal control of perennial
grasses?

For best results, Cycloxydim should be applied when perennial grasses are young and
actively growing.[4] Research indicates that application at the 3- to 8-leaf stage of growth is
effective.[5] For more established perennial grasses, pre-plant tillage practices like discing or
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plowing can help break up rhizomes and stolons, leading to more uniform shoot emergence
and better control.[6] In these cases, a second application may be necessary 2 to 3 weeks after
the emergence of new growth.[6]

Q3: What are the ideal environmental conditions for applying Cycloxydim?

Cycloxydim is most effective when applied under warm and humid conditions, which promote
vigorous grass growth and accelerate the herbicide's action.[7] Conversely, cool temperatures
and low moisture can slow down its effects.[7] In arid regions, it is recommended to apply
Cycloxydim within 7 days after an irrigation event to ensure the target grasses are actively
growing.[6]

Q4: Is a surfactant necessary when applying Cycloxydim?

Yes, the addition of an oil-based adjuvant or a non-ionic surfactant is generally recommended
to enhance the penetration of Cycloxydim into the leaf tissue and improve its overall efficacy.
[1][8] The use of a crop oil concentrate has been shown to increase the level of control
achieved with Cycloxydim.[7]

Q5: How quickly does Cycloxydim work, and what are the visual symptoms?

Susceptible grasses typically cease to grow within 1 to 2 days after application.[1][7] Visual
symptoms, such as yellowing of the younger leaves followed by tissue disintegration, generally
become apparent within 5 to 10 days.[1][7]

Troubleshooting Guide
Problem: Reduced efficacy of Cycloxydim on perennial grasses.
o Cause: Application timing may have been suboptimal.

o Solution: Ensure that the target perennial grasses are in an early and active growth stage
at the time of application.[4] For established perennial grasses, consider a sequential
application strategy.[6][9][10]

e Cause: Unfavorable environmental conditions.
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o Solution: Apply Cycloxydim during periods of warm, humid weather to maximize its
effectiveness.[7] Avoid application during cool or dry conditions. In arid regions, apply after
irrigation.[6]

Cause: Insufficient spray coverage.

o Solution: Use a sufficient spray volume to ensure complete coverage of the grass foliage.
For perennial grasses, a minimum of 10 gallons per acre is recommended.[6]

Cause: Lack of an appropriate adjuvant.

o Solution: Always include an oil-based adjuvant or non-ionic surfactant in the spray mixture
to improve absorption.[1][8]

Cause: Tank mixing with certain broadleaf herbicides.

o Solution: Be aware that tank mixing Cycloxydim with some broadleaf herbicides can lead
to reduced grass control. If this occurs, a subsequent application of Cycloxydim may be
necessary.[6] Always perform a compatibility check before tank-mixing.[3]

Cause: Herbicide resistance.

o Solution: Herbicide resistance can develop in some grass species with repeated use of
ACCase inhibitors.[3] It is important to rotate herbicide modes of action and implement
integrated weed management practices to mitigate the risk of resistance.

Data on Cycloxydim Efficacy

Table 1: Efficacy of Cycloxydim on Various Perennial Grass Species
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Perennial Common . Application
. Efficacy Level o Reference
Grass Species Name Timing
o Purple Moor Good long-term Spring and
Molinia caerulea [11]
Grass control Autumn
Calamagrostis Wood Small Late April - Early
o Good control [10]
epigejos Reed May
Deschampsia ] Late April - Early
Wavy Hair Grass  Good control [10]
flexuosa May
Holcus lanatus Yorkshire Fog Good control Autumn [10][11]
Sorghum . . .
Johnson Grass Suppression Actively Growing  [3]
halepense
Cynodon ) ) )
Bermudagrass Suppression Actively Growing [3]
dactylon
Elytrigia repens Quackgrass Suppression Actively Growing  [5]
) Perennial Good long-term Spring and
Lolium perenne [11]
Ryegrass control Autumn

Experimental Protocols

Protocol 1: General Post-Emergence Application of Cycloxydim

o Target Weed Stage: Apply to actively growing perennial grasses, ideally at the 3- to 8-leaf

stage.[5]

e Herbicide Rate: Follow the manufacturer's recommended application rate, typically ranging

from 0.5 to 1.5 L/ha depending on the formulation and target weed species.[3]

» Adjuvant: Add a crop oil concentrate at a rate of 1.0 L/ha or a non-ionic surfactant as per the
product label.[7]

e Spray Volume: Use a minimum spray volume of 10 gallons per acre to ensure thorough
coverage, especially under conditions of heavy grass pressure or when grasses are near the
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maximum recommended height.[6]

e Environmental Conditions: Apply during warm and humid weather.[7] Avoid application in
cool or dry conditions.

o Post-Application: Avoid disturbing (e.g., mowing) the treated area for at least 2 days before
and 2 days after application.[5]

Protocol 2: Sequential Application for Established Perennial Grasses

« Initial Application: Apply Cycloxydim following the general protocol when new shoots
emerge after tillage or at the beginning of the active growing season.

o Follow-up Application: A second application may be necessary to control regrowth. Apply 2 to
4 weeks after the initial treatment to actively growing grass.[5][6] In some studies, a
sequential application in the autumn followed by another in the late spring has proven to be
highly effective for minimizing competition from certain perennial grasses.[9][10]

Visualizations
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Decision-Making Workflow for Cycloxydim Application
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Caption: Decision-making workflow for optimizing Cycloxydim application on perennial
grasses.
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Simplified Mode of Action of Cycloxydim
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b8784830?utm_src=pdf-custom-synthesis
https://www.jindunchemical.com/h-nd-849.html
https://www.jindunchemical.com/h-nd-849.html
https://www.jindunchemical.com/h-nd-130.html
https://www.jindunchemical.com/h-nd-130.html
https://www.jindunchemical.com/h-nd-1306.html
https://content.ces.ncsu.edu/postemergence-grass-control-in-landscapes-and-nurseries
https://content.ces.ncsu.edu/postemergence-grass-control-in-landscapes-and-nurseries
https://assets.greenbook.net/L76337.pdf
https://www.cdms.telusagcg.com/ldat/ld8AB001.pdf
https://caws.org.nz/old-site/awc/1990/awc199013361.pdf
https://www.invasive.org/gist/products/handbook/19.Sethoxydim.pdf
https://academic.oup.com/forestry/article/95/2/274/6345222
https://www.forestresearch.gov.uk/publications/the-herbicide-cycloxydim-is-an-effective-alternative-to-propyzamide-or-glyphosate-for-the-control-of-the-forest-grass-weeds-molinia-caerulea-calamagrostis-epigejos-deschampsia-flexuosa-and-holcus-la/
https://www.forestresearch.gov.uk/publications/the-herbicide-cycloxydim-is-an-effective-alternative-to-propyzamide-or-glyphosate-for-the-control-of-the-forest-grass-weeds-molinia-caerulea-calamagrostis-epigejos-deschampsia-flexuosa-and-holcus-la/
https://www.forestresearch.gov.uk/publications/the-herbicide-cycloxydim-is-an-effective-alternative-to-propyzamide-or-glyphosate-for-the-control-of-the-forest-grass-weeds-molinia-caerulea-calamagrostis-epigejos-deschampsia-flexuosa-and-holcus-la/
https://www.researchgate.net/publication/353790782_The_herbicide_cycloxydim_is_an_effective_alternative_to_propyzamide_or_glyphosate_for_the_control_of_the_forest_grass_weeds_Molinia_caerulea_Calamagrostis_epigejos_Deschampsia_flexuosa_and_Holcus_lana
https://www.benchchem.com/product/b8784830#optimizing-cycloxydim-application-timing-for-perennial-grasses
https://www.benchchem.com/product/b8784830#optimizing-cycloxydim-application-timing-for-perennial-grasses
https://www.benchchem.com/product/b8784830#optimizing-cycloxydim-application-timing-for-perennial-grasses
https://www.benchchem.com/product/b8784830#optimizing-cycloxydim-application-timing-for-perennial-grasses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8784830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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